1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine

• IUPAC Name: 1-[(4-ethoxyphenyl)methyl]-4-(2-methylphenyl)piperazine
• InChI: InChI=1S/C20H26N2O/c1-3-23-19-10-8-18(9-11-19)16-21-12-14-22(15-13-21)20-7-5-4-6-17(20)2/h4-11H,3,12-16H2,1-2H3
• InChI Key: RLEQYWMWAJUIGZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)CN2CCN(CC2)C3=CC=CC=C3C
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol

Description

1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine, also known as EMBP, is a piperazine derivative that has been investigated for its potential use as a psychoactive drug. EMBP has been found to have a high affinity for the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. In

Mechanism of Action

1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine acts as a partial agonist at the serotonin 5-HT1A and 5-HT2A receptors, which are G protein-coupled receptors that are involved in the regulation of mood, anxiety, and cognition. This compound has been found to increase the release of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant-like effects.
Biochemical and Physiological Effects:
This compound has been found to have anxiolytic and antidepressant-like effects in animal models. Studies have also shown that this compound can reduce the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response. This compound has been found to decrease the levels of corticotropin-releasing hormone (CRH) and adrenocorticotropic hormone (ACTH), which are involved in the regulation of the HPA axis.

Advantages and Limitations for Lab Experiments

1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine has been found to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for further investigation as a treatment for anxiety and depression. However, the use of this compound in lab experiments may be limited by its potential side effects and toxicity. Further studies are needed to determine the safety and efficacy of this compound as a psychoactive drug.

Future Directions

For the investigation of 1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine include the development of more selective and potent analogs, the investigation of its potential use as a treatment for anxiety and depression in humans, and the exploration of its mechanism of action at the molecular level. Further studies are needed to determine the safety and efficacy of this compound as a psychoactive drug and to explore its potential use in other neurological disorders.

Synthesis Methods

1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine can be synthesized through a multi-step process starting from 4-ethoxybenzaldehyde and 2-methylphenylpiperazine. The first step involves the reaction of 4-ethoxybenzaldehyde with nitroethane to form 1-(4-ethoxyphenyl)-2-nitropropene. This compound is then reduced to 1-(4-ethoxyphenyl)-2-amino-propane using a reducing agent such as sodium borohydride. The final step involves the reaction of 1-(4-ethoxyphenyl)-2-amino-propane with 2-methylphenylpiperazine in the presence of a catalyst to form this compound.

Scientific Research Applications

1-(4-ethoxybenzyl)-4-(2-methylphenyl)piperazine has been investigated for its potential use as a psychoactive drug. Studies have shown that this compound has a high affinity for the serotonin 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and cognition. This compound has been found to have anxiolytic and antidepressant-like effects in animal models, indicating its potential use as a treatment for anxiety and depression.